- Structure elucidation of a process-related impurity of dapoxetine, Journal of Pharmaceutical and Biomedical Analysis, 2014, 96, 272-277
Cas no 908291-72-5 (3-(1-Naphthalenyloxy)-1-phenyl-1-propanol)
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol is a synthetic organic compound featuring a naphthalene and phenyl moiety linked by a propanol chain. Its unique structure makes it valuable as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits potential utility in the development of bioactive molecules due to its aromatic and ether functionalities, which can influence binding interactions. Its stability under standard conditions and compatibility with further functionalization enhance its versatility in organic synthesis. Researchers may also explore its applications in material science, particularly in designing polymers or liquid crystals, owing to its rigid aromatic framework and polar hydroxyl group.
908291-72-5 structure
Product Name:3-(1-Naphthalenyloxy)-1-phenyl-1-propanol
CAS No:908291-72-5
MF:C19H18O2
MW:278.345025539398
CID:1062217
PubChem ID:9925626
Update Time:2025-05-28
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Naphthalenyloxy)-1-phenyl-1-propanol
- 3-naphthalen-1-yloxy-1-phenylpropan-1-ol
- α-[2-(1-Naphthalenyloxy)ethyl]benzenemethanol (ACI)
- 3-[(Naphthalen-1-yl)oxy]-1-phenylpropan-1-ol
- 3-(Naphthalen-1-yloxy)-1-phenylpropan-1-ol
- SCHEMBL6675385
- G79115
- DTXSID00432923
- DB-314702
- 908291-72-5
-
- Inchi： 1S/C19H18O2/c20-18(16-8-2-1-3-9-16)13-14-21-19-12-6-10-15-7-4-5-11-17(15)19/h1-12,18,20H,13-14H2
- InChI Key： VFVBVEMVTNQIMZ-UHFFFAOYSA-N
- SMILES： OC(CCOC1C2C(=CC=CC=2)C=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 278.130679813g/mol
- Monoisotopic Mass: 278.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 29.5Ų
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N359290-25mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 25mg |
$ 230.00 | 2023-09-06 | ||
| TRC | N359290-50mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 50mg |
$413.00 | 2023-05-17 | ||
| TRC | N359290-100mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 100mg |
$ 782.00 | 2023-09-06 | ||
| TRC | N359290-250mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 250mg |
$1748.00 | 2023-05-17 | ||
| TRC | N359290-10mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 10mg |
$ 108.00 | 2023-09-06 | ||
| TRC | N359290-25 mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 25mg |
185.00 | 2021-07-23 | ||
| TRC | N359290-50 mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 50mg |
340.00 | 2021-07-23 | ||
| TRC | N359290-100 mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 100MG |
640.00 | 2021-07-23 | ||
| TRC | N359290-250 mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | 250MG |
1455.00 | 2021-07-23 | ||
| 1PlusChem | 1P00GX46-50mg |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol |
908291-72-5 | ≥98% | 50mg |
$302.00 | 2024-04-20 |
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 2 h, 0 °C
1.2 Solvents: Dimethylformamide ; overnight, rt
1.2 Solvents: Dimethylformamide ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; rt
1.2 30 h, rt
1.2 30 h, rt
Reference
- Process for preparation of dapoxetine hydrochloride, China, , ,
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Raw materials
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Preparation Products
3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
